N-(2,4-difluorophenyl)-2-(dodecylsulfanyl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-dodecylsulfanylacetamide
• InChI: InChI=1S/C20H31F2NOS/c1-2-3-4-5-6-7-8-9-10-11-14-25-16-20(24)23-19-13-12-17(21)15-18(19)22/h12-13,15H,2-11,14,16H2,1H3,(H,23,24)
• InChI Key: WBNWLHILKHVPBU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCSCC(=O)NC1=C(C=C(C=C1)F)F
• Molecular Formula: C20H31F2NOS
• Molecular Weight: 371.5 g/mol
• CAS No.: 331461-63-3

Description

N-(2,4-difluorophenyl)-2-(dodecylsulfanyl)acetamide is a useful research compound. Its molecular formula is C20H31F2NOS and its molecular weight is 371.53. The purity is usually 95%.
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Scientific Research Applications

X-Ray Powder Diffraction in Pesticide Derivatives

N-aryl-2,4-dichlorophenoxyacetamide derivatives, including those structurally similar to N-(2,4-difluorophenyl)-2-(dodecylsulfanyl)acetamide, have been studied using X-ray powder diffraction, indicating potential applications in pesticides (Olszewska, Pikus, & Tarasiuk, 2008).

Crystallography for Molecular Structure Analysis

Studies on similar compounds like 2-(4-Chlorophenyl)-N-(3,4-difluorophenyl)acetamide have utilized crystallography to analyze molecular structures, showing the potential application of such techniques in understanding the spatial arrangement and bonding in this compound (Praveen et al., 2013).

Spectroscopic Characterization for Antiviral Molecules

Spectroscopic techniques, including Raman and Fourier-transform infrared spectroscopy, have been employed to characterize molecules structurally similar to this compound, suggesting their application in identifying antiviral properties (Mary, Pradhan, & James, 2022).

Synthesis of Urease Inhibitors

Research on disulfides containing N-arylacetamide, which are chemically related to this compound, has shown promise in developing novel urease inhibitors, highlighting potential pharmaceutical applications (Liu et al., 2021).

Antimicrobial Studies of N-Substituted Sulfanilamide Derivatives

Studies on sulfanilamide derivatives similar to this compound have been conducted for antimicrobial applications, revealing insights into their potential use in addressing bacterial and fungal infections (Lahtinen et al., 2014).

Conformational Studies Using Quantum Chemical Calculations

Quantum chemical calculations on N-substituted acetamides can offer valuable information on their conformation and electronic properties, as seen in studies involving compounds structurally similar to this compound (Choudhary et al., 2014).